Cas no 2228162-67-0 (3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228162-67-0
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 5913788
• PubChem ID: 165661897
• Update Time: 2025-06-28

3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one
• EN300-1946374
• 2228162-67-0

• Inchi： 1S/C9H7F3O3/c10-9(11,12)8(15)4-5-1-2-6(13)7(14)3-5/h1-3,13-14H,4H2
• InChI Key： MIPSLTVIDVKGPB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)O)O)=O)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2228162-67-0)

3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular properties, represents a promising candidate for various applications in drug discovery and medicinal chemistry. The presence of both hydroxyl and trifluoromethyl groups in its molecular framework imparts distinct reactivity and biological potential, making it a subject of extensive research interest.

The chemical structure of 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one consists of a phenolic ring substituted with hydroxyl groups at the 3 and 4 positions, attached to a trifluoromethyl-substituted propanone backbone. This arrangement creates a molecule with both electron-donating and electron-withdrawing effects, which can influence its interactions with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutics. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. In the case of 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one, these characteristics make it an attractive scaffold for designing bioactive molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The hydroxyl groups on the phenolic ring provide opportunities for further functionalization through various chemical reactions, including esterification, etherification, and glycosylation. These modifications can be tailored to target specific biological pathways or to improve pharmacological profiles.

Current research in the field of fluorinated heterocycles has demonstrated that compounds with similar structural motifs exhibit significant biological activity. For instance, studies have shown that derivatives of 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one may possess anti-inflammatory, antioxidant, or even anticancer properties. These findings are particularly intriguing given the growing demand for natural product-inspired scaffolds in drug development.

The synthesis of 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the introduction of the trifluoromethyl group via cross-coupling reactions or halogen-metal exchange processes, followed by selective hydroxylation at the desired positions on the aromatic ring. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of fluorinated building blocks in medicinal chemistry.

In addition to its synthetic appeal, 3-(3,4-dihydroxyphenyl)-1,1,1-trifluoropropan-2-one has been explored as a potential intermediate in the development of enzyme inhibitors. The unique electronic environment created by the combination of hydroxyl and trifluoromethyl groups can be leveraged to design molecules that interact with specific enzyme active sites. Such interactions are critical for modulating biological processes and have implications in treating various diseases.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to fine-tune molecular properties such as solubility、metabolic stability、and binding affinity. 3-(3-hydroxyphenyl)-2H-chromen-7-one, another fluorinated derivative with a similar structural framework, has been studied for its potential therapeutic applications. Comparative studies between these compounds often reveal insights into how structural modifications can influence biological activity.

From a computational chemistry perspective, 3-(3-hydroxyphenyl)-5-methoxybenzofuran derivatives have been investigated using density functional theory (DFT) to understand their electronic structure and reactivity. These theoretical studies provide valuable insights into how fluorine substitution affects molecular orbitals and intermolecular interactions, which are essential for rational drug design.

The role of fluoroaromatics in medicinal chemistry cannot be overstated, as they represent a vast class of compounds with diverse biological activities. Compounds like 6-fluoro-5-methoxybenzo[b]thiophene derivatives have been explored for their potential as kinase inhibitors, while others have shown promise as antiviral agents. The versatility of these scaffolds underscores their importance in modern drug discovery efforts.

In conclusion, 3-(3-hydroxyphenyl)-5-methoxybenzofuran derivatives continue to be an area of active research, driven by their synthetic accessibility and biological potential. As our understanding of structure-activity relationships improves, so too does our ability to design novel therapeutics with improved efficacy and safety profiles. The continued exploration of these compounds will undoubtedly lead to new breakthroughs in medicine.